N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(2-cyano-4-phenylbutan-2-yl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-19(12-20,10-9-14-6-3-2-4-7-14)22-18(23)16-17(25-13-21-16)15-8-5-11-24-15/h2-8,11,13H,9-10H2,1H3,(H,22,23)
• InChI Key: UXOYMLLCMLWQHA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)(C#N)NC(=O)C2=C(OC=N2)C3=CC=CO3
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide is a compound that belongs to the class of oxazole derivatives. It has been extensively studied for its potential pharmacological properties.

Mechanism of Action

The mechanism of action of N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes and proteins involved in cellular processes such as cell proliferation, inflammation, and apoptosis.
Biochemical and Physiological Effects:
N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and fungi. It has also been found to have anti-inflammatory and analgesic effects. Additionally, it has been studied for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide in lab experiments is its potential pharmacological properties. Its anticancer, antifungal, antimicrobial, anti-inflammatory, and analgesic activities make it a promising compound for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its potential therapeutic effects.

Future Directions

There are several future directions for the study of N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide. One direction is to further investigate its potential as an anticancer, antifungal, and antimicrobial agent. Another direction is to study its potential as an anti-inflammatory and analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and optimize its potential therapeutic effects. Finally, future studies may focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide can be achieved through a series of chemical reactions. The first step involves the reaction of 2-furoic acid with thionyl chloride to form 2-furoyl chloride. The second step involves the reaction of 2-furoyl chloride with N-(1-cyano-1-methyl-3-phenylpropyl)amine to form N-(1-cyano-1-methyl-3-phenylpropyl)-2-furoamide. The final step involves the reaction of N-(1-cyano-1-methyl-3-phenylpropyl)-2-furoamide with 2-bromo-2-nitroethene to form the desired compound.

Scientific Research Applications

N-(1-cyano-1-methyl-3-phenylpropyl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide has been studied for its potential pharmacological properties. It has been found to exhibit anticancer, antifungal, and antimicrobial activities. It has also been found to have potential as an anti-inflammatory and analgesic agent. Additionally, it has been studied for its potential as a neuroprotective agent.